Cas no 2307732-55-2 (rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans)

• Product Name: rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans
• CAS No: 2307732-55-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD30530160
• CID: 5174878
• PubChem ID: 125455790
• Update Time: 2025-06-09

rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1H-pyrazol-4-yl)-, methyl ester, (2R,3R)-rel-
• rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans

• MDL： MFCD30530160
• Inchi： 1S/C10H14N2O3/c1-14-10(13)8-3-2-4-15-9(8)7-5-11-12-6-7/h5-6,8-9H,2-4H2,1H3,(H,11,12)/t8-,9+/m1/s1
• InChI Key： KMBNOENZEHZKKU-BDAKNGLRSA-N
• SMILES： [C@@H]1(C2=CNN=C2)OCCC[C@H]1C(OC)=O

Additional information on rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans

rac- Methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans (CAS No. 2307732-55-2): An Overview

Rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans (CAS No. 2307732-55-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is a methyl ester derivative of a (2R,3R)-oxane-3-carboxylic acid with a 1H-pyrazol-4-yl substituent. The trans configuration of the compound adds to its complexity and specificity in biological systems.

The chiral nature of rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans makes it particularly interesting for the development of enantiomerically pure compounds, which are often required in drug design to optimize therapeutic efficacy and minimize side effects. The presence of the pyrazole ring and the oxane scaffold provides a versatile platform for further chemical modifications, making this compound a valuable starting point for the synthesis of novel pharmaceutical agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate exhibit promising anti-inflammatory and anti-cancer properties. The pyrazole ring is known to be a key pharmacophore in many bioactive molecules, contributing to its ability to interact with specific biological targets such as enzymes and receptors.

In addition to its potential therapeutic applications, rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans has been studied for its role in chemical biology. A study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can serve as a valuable tool for probing the structure-function relationships of proteins involved in cellular signaling pathways. The trans configuration and the chiral centers provide specific binding interactions that can be exploited to gain insights into protein-ligand interactions.

The synthesis of rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans has been optimized using modern synthetic techniques. One common approach involves the stereoselective synthesis of the (2R,3R)-oxane scaffold, followed by functionalization with the pyrazole ring and esterification to form the final product. The use of chiral catalysts and reagents has been crucial in achieving high enantiomeric purity, which is essential for many pharmaceutical applications.

The physical and chemical properties of rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans have also been well-characterized. It is typically obtained as a white crystalline solid with good solubility in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.

In conclusion, rac-methyl (2R,3R)-2-(1H-pyrazol-4-yl)oxane-3-carboxylate, trans (CAS No. 2307732-55-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.